1-(3-Chloropropyl)-4-ethoxy-3-(trifluoromethylthio)benzene

• Molecular Formula: C12H14ClF3OS
• Molecular Weight: 298.75 g/mol
• IUPAC Name: 4-(3-chloropropyl)-1-ethoxy-2-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C12H14ClF3OS/c1-2-17-10-6-5-9(4-3-7-13)8-11(10)18-12(14,15)16/h5-6,8H,2-4,7H2,1H3
• InChI Key: FAOFQQPPSQXLIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCCCl)SC(F)(F)F

Description

1-(3-Chloropropyl)-4-ethoxy-3-(trifluoromethylthio)benzene is a substituted benzene derivative with a 3-chloropropyl chain at position 1, an ethoxy group (-OCH₂CH₃) at position 4, and a trifluoromethylthio (-S-CF₃) group at position 3. This compound integrates three key functional groups:

• 3-Chloropropyl chain: A reactive alkyl halide moiety, often used as an intermediate in nucleophilic substitution reactions to introduce longer chains or heterocycles .
• Ethoxy group: Enhances lipophilicity and metabolic stability compared to hydroxyl groups, while also influencing electronic properties of the aromatic ring .
• Trifluoromethylthio group: A highly electronegative substituent that increases molecular polarity and bioavailability. The sulfur atom in this group contributes to unique steric and electronic effects, distinguishing it from oxygen-based fluorinated groups like trifluoromethoxy (-O-CF₃) .

This compound is likely utilized in pharmaceutical or agrochemical research, given the prevalence of fluorinated and chlorinated groups in bioactive molecules .

Biological Activity

1-(3-Chloropropyl)-4-ethoxy-3-(trifluoromethylthio)benzene is an organic compound characterized by a benzene ring with three distinct substituents: a chloropropyl group, an ethoxy group, and a trifluoromethylthio group. Its molecular formula is $C_{12}H_{14}ClF_3OS$ and it has a molecular weight of approximately 298.75 g/mol. The unique structural features of this compound suggest potential biological activities, particularly in medicinal chemistry and agrochemical applications.

The trifluoromethylthio group enhances the lipophilicity of the compound, which can significantly influence its reactivity and biological interactions. The chloropropyl substituent may also play a role in metabolic pathways, potentially affecting the compound's pharmacokinetics and toxicity profiles.

Biological Activity Overview

Research indicates that compounds with similar structural features can exhibit various biological activities, including:

• Anticancer Properties : Some studies have shown that related compounds can act as effective chemotherapeutic agents by inducing apoptosis in cancer cells.
• Antimicrobial Activity : Compounds with trifluoromethyl groups often display enhanced antimicrobial properties due to their ability to disrupt bacterial membranes.
• Enzyme Inhibition : The presence of specific functional groups can lead to inhibition of key enzymes involved in metabolic pathways.

Anticancer Activity

A study examining the metabolic activation of chloropropyl-substituted compounds found that these structures could be converted into active metabolites that exhibit cytotoxic effects on cancer cell lines. For instance, the chloroethyl group was identified as a primary site for metabolic activation, leading to the formation of mutagenic intermediates that can alkylate DNA, thereby contributing to anticancer activity .

Antimicrobial Effects

Research on structurally similar compounds has demonstrated their effectiveness against various bacterial strains. The lipophilic nature of 1-(3-Chloropropyl)-4-ethoxy-3-(trifluoromethylthio)benzene may enhance its ability to penetrate bacterial membranes, making it a candidate for further exploration as an antimicrobial agent .

Enzyme Interaction Studies

The compound's potential as an enzyme inhibitor was highlighted in research focusing on its interaction with cytochrome P450 enzymes. These enzymes play crucial roles in drug metabolism and detoxification processes. Inhibiting these enzymes could lead to increased bioavailability of other therapeutic agents .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
1-(3-Chloropropyl)-3-ethoxy-5-(trifluoromethoxy)benzene	Trifluoromethoxy instead of trifluoromethylthio	Different electronic properties due to oxygen substitution
1-bromo-3-(3-chloropropyl)-5-(trifluoromethoxy)benzene	Bromo group instead of ethoxy	Potentially different reactivity patterns due to halogen variation
1-(3-Chloropropyl)-5-ethoxy-2-(trifluoromethylthio)benzene	Different positioning of functional groups	Variations in steric hindrance affecting reactivity

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1-(3-Chloropropyl)-4-ethoxy-3-(trifluoromethylthio)benzene with structurally related compounds:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
Target Compound	4-ethoxy, 3-SCF₃, 1-(3-chloropropyl)	C₁₂H₁₄ClF₃OS	290.75	High lipophilicity; potential agrochemical/pharmaceutical intermediate	-
1-(3-Chloropropyl)-3-ethyl-4-(trifluoromethoxy)benzene	3-ethyl, 4-OCF₃, 1-(3-chloropropyl)	C₁₂H₁₄ClF₃O	266.69	Lower density (1.194 g/cm³); higher volatility (BP: 264°C)
Flufenprox (1-(4-chlorophenoxy)-3-((2-(4-ethoxyphenyl)-3,3,3-trifluoropropoxy)methyl)benzene)	4-chlorophenoxy, trifluoropropoxy	C₂₄H₂₁ClF₃O₃	457.87	Insecticide; leverages trifluoropropoxy for enhanced activity
1-Chloro-4-(3-chloropropyl)benzene	4-Cl, 1-(3-chloropropyl)	C₉H₁₀Cl₂	189.08	Simple alkyl halide; used in coupling reactions

Key Observations:

Fluorinated Groups :

• The target compound’s -S-CF₃ group offers greater lipophilicity and metabolic resistance compared to -O-CF₃ in the analog from .
• Flufenprox’s trifluoropropoxy group (-O-CF₂CF₂CF₃) demonstrates how fluorinated chains enhance bioactivity in agrochemicals .

Chloropropyl Chain :

• The 3-chloropropyl group is a common intermediate in synthesizing piperazine and imidazole derivatives (e.g., 1-(3-chloropropyl)piperidine in and pharmaceutical intermediates in ) .

Ethoxy vs.